10.1039/B9NJ00568D | An efficient synthesis combining phosphorus dendrimers and 15-membered triolefinic azamacrocycles: towards the stabilization of platinum nanoparticles†

An efficient synthesis combining phosphorus dendrimers and 15-membered triolefinic azamacrocycles: towards the stabilization of platinum nanoparticles†

New Journal of Chemistry Pub Date: 2010-02-03 DOI: 10.1039/B9NJ00568D

Abstract

The synthesis of a new series of phosphorus-containing dendrimers bearing as terminal groups triazatriolefinic macrocycles is reported, from generation 1 (6 macrocycles) to generation 4 (48 macrocycles). These macrocycles are linked to the dendrimers through diazaphospholane moieties (5-membered rings). The complexation ability of these dendrimers and of a compound possessing a single macrocycle was tested towards Pt₂(dba)₃. A discrete complex could be isolated only in the case of the model compound, whereas the dendrimers afford highly branched networks of Pt(0) nanoparticles interweaved with the dendrimers.

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Journal Name：New Journal of Chemistry

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